Cas no 2287279-13-2 (2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid
• CAS No: 2287279-13-2
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5796777
• PubChem ID: 137944437
• Update Time: 2025-06-09

2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2287279-13-2
• EN300-6747543
• 2-{1-[(benzyloxy)carbonyl]-3-hydroxyazetidin-3-yl}-2-methylpropanoic acid
• 2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid

• Inchi： 1S/C15H19NO5/c1-14(2,12(17)18)15(20)9-16(10-15)13(19)21-8-11-6-4-3-5-7-11/h3-7,20H,8-10H2,1-2H3,(H,17,18)
• InChI Key： BPOAVQSAFYFFRP-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OCC2C=CC=CC=2)C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid

Compound CAS No. 2287279-13-2: 2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic Acid

The compound with CAS No. 2287279-13-2, known as 2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of azetidinones, which are four-membered ring structures with lactam functionality. The presence of hydroxyl and methoxycarbonyl groups introduces additional functional diversity, making it a valuable compound for both academic and industrial purposes.

Recent studies have highlighted the importance of azetidinone derivatives in drug discovery, particularly in the development of antibiotics and antifungal agents. The unique structure of this compound allows for interactions with specific biological targets, such as bacterial enzymes and fungal cell walls, making it a promising candidate for therapeutic applications. Researchers have also explored its potential as a bioisostere, where it can replace existing drug molecules while maintaining or improving pharmacokinetic properties.

The synthesis of 2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid involves a multi-step process that typically includes nucleophilic substitution, ring closure, and functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies. The use of methanolysis and hydrolysis techniques has also been optimized to improve yield and purity.

In terms of applications, this compound has shown potential in the field of bioorganic chemistry, particularly in the study of enzyme inhibition and substrate recognition. Its ability to form hydrogen bonds due to the hydroxyl and carboxylic acid groups makes it an excellent candidate for studying molecular recognition processes. Additionally, its aromatic substituents enhance its stability and solubility properties, which are critical for its use in biological assays.

The latest research on this compound has focused on its role in molecular modeling and docking studies. Computational methods have been employed to predict its binding affinity to various protein targets, providing insights into its potential therapeutic applications. For instance, studies have shown that this compound exhibits significant binding affinity to bacterial beta-lactamases, enzymes responsible for antibiotic resistance. This suggests that it could be developed as an adjunct therapy to combat antibiotic-resistant infections.

Beyond its therapeutic potential, this compound has also been explored in the context of sustainable chemistry. Researchers have investigated its use as a building block for constructing more complex molecules with desirable pharmacological properties. The incorporation of renewable resources into its synthesis pathway is an area of active research, aligning with global efforts to promote green chemistry practices.

In conclusion, CAS No. 2287279-13-2: 2-(3-Hydroxy-1-phenylmethoxycarbonylazetidin-3-yl)-2-methylpropanoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and computational techniques, positions it as a valuable tool in drug discovery, molecular biology, and sustainable chemistry. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing pressing challenges in healthcare and environmental sustainability.